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Compound of Interest

Compound Name:
3-Chloro-1-phenothiazin-10-yl-

propan-1-one

CAS No.: 4091-91-2

Cat. No.: B1266747

Get Quote

3-Chloro-1-(10H-phenothiazin-10-yl)propan-1-one, with CAS Number 4091-91-2, is a pivotal

chemical intermediate.[1][2][3] Its significance lies in its role as a direct precursor to a multitude

of phenothiazine-class pharmaceuticals, which are cornerstones in the treatment of psychosis.

The molecular architecture of this compound is ingeniously designed for sequential

modification; the phenothiazine core provides the foundational scaffold for biological activity,

while the 3-chloropropanoyl group attached to the central nitrogen atom serves as a reactive

handle. This chloro-functionalized side chain is primed for nucleophilic substitution, allowing for

the facile introduction of various aminoalkyl groups that define the pharmacological profile of

the final active pharmaceutical ingredient (API), such as in the synthesis of Chlorpromazine

and its analogues.[4][5][6]

This guide provides a comprehensive examination of the synthesis of this key intermediate,

focusing on the underlying chemical principles, a detailed and field-tested laboratory protocol,

and the critical parameters that govern reaction success.
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Synthetic Strategy: N-Acylation as the Reaction of
Choice
The primary and most efficient route to 3-chloro-1-(10H-phenothiazin-10-yl)propan-1-one is the

direct N-acylation of the phenothiazine heterocycle with 3-chloropropionyl chloride.[7][8] This

reaction is a classic example of nucleophilic acyl substitution.

Mechanistic Rationale: Why N-Acylation Dominates
The phenothiazine molecule presents two potential sites for acylation: the electron-rich

aromatic rings and the secondary amine nitrogen atom. While Friedel-Crafts acylation on the

aromatic rings is a well-established reaction for many aromatic systems, it is not the preferred

pathway for generating the title compound.[9][10][11]

The key factors directing the reaction to the nitrogen atom are:

Nucleophilicity: The nitrogen atom in the phenothiazine ring is a potent nucleophile,

significantly more so than the pi-system of the aromatic rings. This inherent reactivity allows

it to readily attack the highly electrophilic carbonyl carbon of the acyl chloride without the

need for a strong Lewis acid catalyst.

Reaction Conditions: The synthesis is typically conducted under neutral or slightly basic

conditions, often in an aprotic solvent. These conditions favor direct nucleophilic attack by

the nitrogen. In contrast, Friedel-Crafts acylation necessitates a strong Lewis acid catalyst

(e.g., AlCl₃) to activate the acyl chloride and the aromatic ring, which can lead to complex

product mixtures and potential side reactions.[11][12][13]

The reaction proceeds via a standard nucleophilic acyl substitution mechanism. The lone pair

of electrons on the phenothiazine nitrogen attacks the carbonyl carbon of 3-chloropropionyl

chloride. This forms a tetrahedral intermediate, which then collapses, expelling a chloride ion

as the leaving group and forming a protonated amide. A weak base, either the solvent or

another phenothiazine molecule, then deprotonates the nitrogen to yield the final, stable N-

acylated product and hydrochloric acid as a byproduct.

Caption: Reaction mechanism for N-acylation of phenothiazine.
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Comprehensive Synthesis Protocol
This protocol describes a standard laboratory-scale batch synthesis. All operations involving 3-

chloropropionyl chloride must be performed in a certified chemical fume hood.

Materials and Reagents
Reagent/Materi
al

Molar Mass (
g/mol )

Quantity Moles Molar Ratio

10H-

Phenothiazine
199.27 10.0 g 0.0502 1.0

3-

Chloropropionyl

chloride

126.98 7.0 g (5.6 mL) 0.0551 1.1

Dry Toluene - 150 mL - -

5% Sodium

Bicarbonate (aq)
- 100 mL - -

Deionized Water - 100 mL - -

Anhydrous

Magnesium

Sulfate

- ~5 g - -

Ethanol (95%) -
As needed for

recrystallization
- -

Experimental Procedure
Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, a reflux condenser with a drying tube (filled with CaCl₂), and a pressure-

equalizing dropping funnel. Place the flask in a heating mantle.

Dissolution: To the flask, add 10.0 g (0.0502 mol) of 10H-phenothiazine and 100 mL of dry

toluene. Stir the mixture at room temperature until the phenothiazine is completely dissolved.
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Reagent Addition: Charge the dropping funnel with 7.0 g (0.0551 mol, 1.1 eq) of 3-

chloropropionyl chloride.[14] Add the acyl chloride dropwise to the stirred phenothiazine

solution over a period of 20-30 minutes. The reaction is exothermic, and a gentle reflux may

be observed. The formation of HCl gas is also noted.

Reaction: After the addition is complete, heat the mixture to a gentle reflux (approx. 110 °C)

and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography

(TLC) until the starting phenothiazine spot is consumed.

Work-up and Isolation:

Cool the reaction mixture to room temperature.

Carefully pour the mixture into a separatory funnel containing 100 mL of 5% aqueous

sodium bicarbonate solution to neutralize the HCl byproduct. Swirl gently at first to control

effervescence.

Separate the layers. Wash the organic (toluene) layer with 100 mL of deionized water.

Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying

agent.

Purification:

Remove the toluene from the filtrate using a rotary evaporator to yield a crude solid or oil.

Recrystallize the crude product from hot 95% ethanol. Dissolve the solid in a minimal

amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice

bath to maximize crystal formation.

Collect the purified white to off-white crystalline product by vacuum filtration, wash with a

small amount of cold ethanol, and dry in a vacuum oven.

Expected Yield and Characterization
Yield: 12-14 g (83-96% of theoretical). A high conversion rate of 97% has been reported in

continuous-flow systems, demonstrating the efficiency of this reaction.[7][8]
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Melting Point: 122-124 °C.

Appearance: White to pale yellow crystalline solid.

Confirmation: The structure should be confirmed by ¹H NMR, ¹³C NMR, and IR spectroscopy.
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Caption: Step-by-step experimental workflow for synthesis.
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Safety and Handling: A Critical Overview
3-Chloropropionyl chloride: This reagent is highly corrosive, a lachrymator (causes tearing),

and reacts violently with water.[15] It must be handled with extreme care in a fume hood

using appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Toluene: Toluene is a flammable solvent with potential neurological and reproductive toxicity.

Avoid inhalation and skin contact.

Phenothiazine: May cause skin sensitization. Handle with gloves.

General Precautions: The reaction generates HCl gas, which is corrosive and toxic. The

entire procedure must be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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